7-acetyl-2-methyl-N-[3-(pyridin-3-yloxy)propyl]-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-[2-methyl-4-(3-pyridin-3-yloxypropylamino)-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]ethanone
• InChI: InChI=1S/C18H23N5O2/c1-13-21-17-12-23(14(2)24)9-6-16(17)18(22-13)20-8-4-10-25-15-5-3-7-19-11-15/h3,5,7,11H,4,6,8-10,12H2,1-2H3,(H,20,21,22)
• InChI Key: ZNBJXLCXTYYDDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCN(C2)C(=O)C)C(=N1)NCCCOC3=CN=CC=C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

The compound “7-acetyl-2-methyl-N-[3-(pyridin-3-yloxy)propyl]-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine” belongs to the class of pyridopyrimidines. Pyridopyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body. They have shown therapeutic interest and have been approved for use as therapeutics.

Synthesis Analysis

The synthesis of pyridopyrimidines involves various synthetic protocols. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings. The optimal structure of the pyridine group was 5-CF3; the optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2.

Chemical Reactions Analysis

The Gould–Jacobs reaction is most commonly used in the synthesis of pyrido[2,3-d]pyrimidin-5-ones. This reaction involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by the cyclization at position 5 of the pyrimidine ring at high temperature.